5-amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C21H25N3OS
• Molecular Weight: 367.5 g/mol
• IUPAC Name: 1-cyclooctyl-5-imino-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C21H25N3OS/c22-20-19(21-23-17(14-26-21)15-9-5-4-6-10-15)18(25)13-24(20)16-11-7-2-1-3-8-12-16/h4-6,9-10,14,16,22,25H,1-3,7-8,11-13H2
• InChI Key: NWSWXASWNOXKRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O

Description

5-Amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a pyrrolone-derived compound featuring a cyclooctyl group at the 1-position and a 4-phenylthiazole substituent at the 4-position. This compound belongs to a class of heterocyclic molecules known for diverse biological activities, including antifungal and antimicrobial effects .

Biological Activity

5-amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 5-amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is $C_{21}H_{24}N_3OS$, with a molecular weight of 377.5 g/mol. The compound features a thiazole ring, which is known for its diverse biological properties.

Biological Activity Overview

Research indicates that thiazole derivatives exhibit a range of biological activities, including:

• Antimicrobial : Effective against various bacterial strains.
• Antitumor : Potential cytotoxic effects on cancer cells.
• Anti-inflammatory : Reduction of inflammation markers in biological assays.

The biological activity of this compound primarily involves:

• Enzyme Inhibition : Interactions with specific enzymes that play roles in cellular signaling and metabolic pathways.
• Cellular Uptake : Enhanced permeability due to the lipophilic nature of the cyclooctyl and phenyl groups, facilitating better interaction with cellular membranes.

Antimicrobial Activity

A study conducted on thiazole derivatives demonstrated significant antibacterial properties against both Gram-positive and Gram-negative bacteria. Notably, compounds similar to 5-amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one showed marked efficacy against Pseudomonas aeruginosa and Bacillus cereus .

Antitumor Activity

In vitro studies have indicated that thiazole-based compounds can induce apoptosis in cancer cell lines. The mechanism involves the activation of caspase pathways and modulation of cell cycle progression .

Anti-inflammatory Effects

Research has highlighted the potential of thiazole derivatives to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, contributing to their anti-inflammatory properties .

Case Studies

Study	Findings
Antimicrobial Efficacy	Demonstrated significant activity against Bacillus cereus and Pseudomonas aeruginosa with MIC values indicating strong inhibition .
Cytotoxicity Assays	Showed that related thiazole compounds induced apoptosis in various cancer cell lines through caspase activation .
Inflammatory Response	Inhibition of TNF-alpha production was observed in macrophage cultures treated with thiazole derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Compound Name	Substituents (Thiazole/Pyrrolone)	Molecular Formula	Molecular Weight (g/mol)	H-Bond Donors/Acceptors	Key Features	References
Target Compound : 5-amino-1-cyclooctyl-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	Cyclooctyl / 4-phenylthiazole	C₂₁H₂₄N₄OS*	~380–400 (estimated)	2 / 5 (estimated)	Bulky cyclooctyl group enhances lipophilicity	—
5-Amino-4-[4-(3,4-dimethoxyphenyl)thiazol-2-yl]-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl / 3,4-dimethoxyphenyl	C₂₂H₂₁N₃O₄S	423.49	2 / 6	Methoxy groups improve solubility
5-Amino-4-(4-(4-chlorophenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl / 4-chlorophenyl	C₂₀H₁₆ClN₃O₂S	397.90	2 / 5	Chlorine substituent increases electronegativity
5-Amino-4-(4-(4-fluorophenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl / 4-fluorophenyl	C₂₀H₁₆FN₃O₂S	381.40	2 / 6	Fluorine enhances metabolic stability
5-Amino-4-(1H-benzoimidazol-2-yl)-1-(4-fluorophenyl)-1,2-dihydro-3H-pyrrol-3-one	4-Fluorophenyl / benzimidazole	C₁₇H₁₃FN₄O	308.31	3 / 4	Benzimidazole moiety alters binding affinity

*Estimated based on structural similarity to compounds in .

Key Observations

Substituent Effects on Bioactivity :

• The 4-phenylthiazole group in the target compound is a common feature in antifungal agents, as seen in (4-phenyl-1,3-thiazol-2-yl) hydrazine derivatives that induce oxidative damage in C. albicans .
• Halogenated analogs (e.g., 4-chlorophenyl or 4-fluorophenyl) may enhance target binding through electronegative interactions, as observed in docking studies of similar compounds .

Impact of Cyclooctyl Group :

• The cyclooctyl substituent in the target compound increases steric bulk compared to smaller groups like methoxyphenyl. This could improve membrane permeability but may reduce binding efficiency in sterically constrained active sites .

Hydrogen Bonding and Solubility: Compounds with methoxy groups (e.g., C₂₂H₂₁N₃O₄S) exhibit higher H-bond acceptors (6 vs.

Metabolic Stability :

• Fluorine-substituted analogs (e.g., C₂₀H₁₆FN₃O₂S) show enhanced metabolic stability due to the strong C-F bond, a feature absent in the target compound .

Research Findings and Implications

• Synthetic Feasibility : The synthesis of isostructural compounds (e.g., ) demonstrates that modifications to the thiazole and pyrrolone rings are synthetically accessible, enabling further optimization .
• Computational Insights: Tools like AutoDock4 and Multiwfn could model the target compound’s interactions with fungal targets, leveraging data from analogs with known binding modes .